Cas no 2229393-89-7 (3-{imidazo1,2-apyrazin-3-yl}azetidin-3-ol)

• Product Name: 3-{imidazo1,2-apyrazin-3-yl}azetidin-3-ol
• CAS No: 2229393-89-7
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6082992
• PubChem ID: 165655652
• Update Time: 2025-05-20

3-{imidazo1,2-apyrazin-3-yl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyrazin-3-yl}azetidin-3-ol
• 3-{imidazo[1,2-a]pyrazin-3-yl}azetidin-3-ol
• 2229393-89-7
• EN300-1727215

• Inchi： 1S/C9H10N4O/c14-9(5-11-6-9)7-3-12-8-4-10-1-2-13(7)8/h1-4,11,14H,5-6H2
• InChI Key： UATHQQLEKGNHFF-UHFFFAOYSA-N
• SMILES： OC1(C2=CN=C3C=NC=CN23)CNC1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-{imidazo1,2-apyrazin-3-yl}azetidin-3-ol

Chemical Compound CAS No 2229393-89-7: 3-{Imidazo[1,2-a]pyrazin-3-yl}azetidin-3-ol

Chemical Compound CAS No 2229393-89-7, also known as 3-{Imidazo[1,2-a]pyrazin-3-yl}azetidin-3-ol, is a unique organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its structural complexity and promising biological activities. The molecule combines an imidazo[1,2-a]pyrazine ring system with an azetidine ring, creating a framework that offers versatility in drug design.

The imidazo[1,2-a]pyrazine moiety is a heterocyclic structure that has been extensively studied for its role in various pharmacological applications. This moiety is known to exhibit significant bioactivity, particularly in the context of kinase inhibition and anti-inflammatory properties. Recent studies have highlighted its potential in targeting specific pathways involved in cancer progression and neurodegenerative diseases.

The azetidine ring, on the other hand, contributes to the compound's solubility and permeability, making it an attractive candidate for drug delivery systems. The hydroxyl group (-OH) present in the azetidin-3-ol moiety further enhances the compound's ability to interact with biological systems, potentially improving its therapeutic index.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 2229393-89-7 through a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production.

Preclinical studies have demonstrated that CAS No 2229393-89-7 exhibits potent anti-proliferative activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis. Additionally, the compound has shown promise in preclinical models of inflammatory diseases, suggesting its potential as a dual-action therapeutic agent.

The structural flexibility of CAS No 2229393-89-7 allows for further modification to optimize its pharmacokinetic properties. Researchers are currently exploring substituent effects on the imidazo[1,2-a]pyrazine ring to enhance bioavailability and reduce off-target effects.

In conclusion, CAS No 2229393-89-7: 3-{Imidazo[1,2-a]pyrazin-3-yl}azetidin-3-ol represents a significant advancement in medicinal chemistry. Its unique structure and promising biological profile position it as a valuable tool in the development of novel therapeutics for a wide range of diseases.